Cas no 2229127-50-6 (1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229127-50-6
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 6435365
• PubChem ID: 165678972
• Update Time: 2025-10-28

1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-2000476
• 2229127-50-6

• Inchi： 1S/C14H13NO3/c1-15-11-5-3-2-4-9(11)6-12(15)14(13(17)18)7-10(16)8-14/h2-6H,7-8H2,1H3,(H,17,18)
• InChI Key： CBMHFFWWHPPNNW-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2=CC3C=CC=CC=3N2C)C1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229127-50-6) and Its Emerging Applications in Chemical Biology

The compound 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229127-50-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural framework, has garnered attention due to its promising biological activities and synthetic versatility. The presence of both indole and cyclobutane moieties in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structural diversity in drug discovery. The 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid scaffold has been explored as a potential lead compound for various therapeutic applications. Its indole moiety, known for its role in modulating biological pathways, has been extensively studied for its interactions with enzymes and receptors. Additionally, the cyclobutane ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity in drug design.

In particular, the 3-oxocyclobutane functional group within this compound offers a versatile platform for further derivatization. This motif has been shown to influence the pharmacokinetic properties of molecules, including solubility and metabolic stability. Researchers have leveraged this structural feature to develop compounds with improved pharmacological profiles. For instance, derivatives of 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid have been investigated for their potential as kinase inhibitors, demonstrating promising results in preclinical studies.

The indole ring is particularly noteworthy due to its widespread presence in natural products and bioactive molecules. Its ability to engage with biological targets such as serotonergic receptors has made it a cornerstone in the development of psychotropic drugs. The methyl-substituted indole moiety in our compound (CAS No. 2229127-50-6) further enhances its pharmacological relevance by modulating electronic properties and influencing receptor binding affinity.

Recent studies have also explored the synthetic pathways for accessing derivatives of 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid. Advances in catalytic methods have enabled efficient construction of the cyclobutane core, while preserving the integrity of the indole scaffold. These synthetic strategies have opened new avenues for generating structurally diverse libraries for high-throughput screening.

The biological activity of this compound has been further investigated in vitro and in vivo models. Preliminary data suggest that derivatives exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule modulators for chronic inflammatory diseases. The unique combination of structural features—indole and cyclobutane—makes this compound an attractive candidate for further exploration.

From a computational chemistry perspective, the molecular interactions of 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid have been modeled to understand its binding mechanisms with biological targets. Molecular docking studies have revealed favorable interactions with specific amino acid residues in protein binding pockets, providing insights into its potential mode of action. These computational approaches are increasingly integral to rational drug design, allowing researchers to predict and optimize binding affinities.

The synthesis of chiral derivatives of this compound has also been a focus of recent research. The introduction of stereocenters can significantly alter pharmacological properties, leading to enhanced selectivity and reduced side effects. Asymmetric catalysis techniques have been employed to construct enantiomerically pure forms, which are crucial for evaluating their stereochemical impact on biological activity.

Future directions in the study of CAS No. 2229127-50-6 include exploring its role in modulating neural pathways. The indole moiety's similarity to serotonin suggests potential applications in neuropharmacology. Additionally, investigating its interactions with other neurotransmitter systems could uncover novel therapeutic possibilities.

The versatility of 1-(1-methyl-1H-indol-2-yl)-3-oxocyclobutane-1-carboxylic acid as a scaffold is further underscored by its utility in designing probes for biochemical assays. Researchers are utilizing this compound to develop tools that can dissect complex signaling networks, providing deeper understanding into disease mechanisms.

In conclusion, CAS No. 2229127-50-6 represents a structurally intriguing molecule with broad applicability across chemical biology and drug discovery domains. Its unique combination of indole and cyclobutane moieties offers a rich foundation for developing novel bioactive compounds with therapeutic potential. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play a significant role in future pharmaceutical innovations.